6-(((4-Chlorophenyl)thio)methyl)-3-methylimidazo[2,1-b]thiazole

• IUPAC Name: 6-[(4-chlorophenyl)sulfanylmethyl]-3-methylimidazo[2,1-b][1,3]thiazole
• InChI: InChI=1S/C13H11ClN2S2/c1-9-7-18-13-15-11(6-16(9)13)8-17-12-4-2-10(14)3-5-12/h2-7H,8H2,1H3
• InChI Key: CTVPMMWYTLEMAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=NC(=CN12)CSC3=CC=C(C=C3)Cl
• Molecular Formula: C13H11ClN2S2
• Molecular Weight: 294.8 g/mol
• CAS No.: 324540-87-6

Description

6-(((4-Chlorophenyl)thio)methyl)-3-methylimidazo[2,1-b]thiazole is a useful research compound. Its molecular formula is C13H11ClN2S2 and its molecular weight is 294.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Applications

A notable study involves the synthesis of formazans from Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as antimicrobial agents. This research demonstrated the compound's ability to serve as a precursor for antimicrobial agents against pathogenic bacterial strains such as Escherichia coli and Salmonella typhi, as well as fungal strains like Aspergillus niger, Penicillium species, and Candida albicans (Sah et al., 2014).

Structural Analysis and Crystal Studies

Research on 6-(2-chlorophenyl)-3-methyl[1,2,4]triazolo[4,5-b][1,3,4]thiadiazole highlighted its characterization through spectroscopic techniques and X-ray crystal structure analysis. The study provided insights into the molecule's crystallization and the potential for further application in the development of pharmaceuticals and materials (Nanjunda-Swamy et al., 2005).

Anticancer Evaluation

Derivatives of the compound have been synthesized and evaluated for their anticancer activity, showing significant anti-proliferative activity against human cancer cell lines, including HeLa, MDA-MB-231, A549, and THP1. This highlights the compound's potential as a basis for developing new anticancer agents (Koppireddi et al., 2014).

Antileishmanial Activity

A study on novel derivatives based on 5-(5-nitrothiophene-2-yl)-1,3,4-thiadiazole demonstrated significant antileishmanial activity against the promastigote stage of Leishmania major. This suggests the compound's derivatives as promising candidates for treating leishmaniasis (Sadat-Ebrahimi et al., 2019).

Agricultural Applications

The use of related compounds in solid lipid nanoparticles and polymeric nanocapsules for the sustained release of agricultural fungicides such as carbendazim and tebuconazole highlights the compound's potential utility in enhancing agricultural productivity and fungicide delivery efficiency (Campos et al., 2015).

Mechanism of Action

Target of Action

It is known that similar compounds have been evaluated for their antitumor activity .

Mode of Action

It is known that similar compounds interact with their targets to exert their effects .

Biochemical Pathways

Similar compounds have been known to affect various biological activities .

Result of Action

Similar compounds have been known to exhibit various biological activities .